Cas no 1526442-30-7 (2-methyl-N4-(2-(pyridin-3-yl)ethyl)pyrimidine-4,6-diamine)

• Product Name: 2-methyl-N4-(2-(pyridin-3-yl)ethyl)pyrimidine-4,6-diamine
• CAS No: 1526442-30-7
• MF: C₁₂H₁₅N₅
• MW: 229.281001329422
• CID: 5579557
• Update Time: 2025-05-19

2-methyl-N4-(2-(pyridin-3-yl)ethyl)pyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• 4,6-Pyrimidinediamine, 2-methyl-N4-[2-(3-pyridinyl)ethyl]-
• 2-methyl-n4-(2-(pyridin-3-yl)ethyl)pyrimidine-4,6-diamine
• 2-methyl-N4-(2-(pyridin-3-yl)ethyl)pyrimidine-4,6-diamine

• Inchi： 1S/C12H15N5/c1-9-16-11(13)7-12(17-9)15-6-4-10-3-2-5-14-8-10/h2-3,5,7-8H,4,6H2,1H3,(H3,13,15,16,17)
• InChI Key： LXTJLAUTLDRFSL-UHFFFAOYSA-N
• SMILES： C1(C)=NC(N)=CC(NCCC2=CC=CN=C2)=N1

Experimental Properties

• Density: 1.243±0.06 g/cm3(Predicted)
• Boiling Point: 483.5±45.0 °C(Predicted)
• pka: 7.31±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 2-methyl-N4-(2-(pyridin-3-yl)ethyl)pyrimidine-4,6-diamine

Introduction to 2-methyl-N4-(2-(pyridin-3-yl)ethyl)pyrimidine-4,6-diamine (CAS No. 1526442-30-7)

2-methyl-N4-(2-(pyridin-3-yl)ethyl)pyrimidine-4,6-diamine, identified by the Chemical Abstracts Service Number (CAS No.) 1526442-30-7, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic diamine derivative has garnered attention due to its structural complexity and potential biological activities. The compound features a pyrimidine core substituted with a methyl group at the 2-position and two amino groups at the 4- and 6-positions, further functionalized with an ethyl chain linked to a pyridine ring at the 3-position. Such structural motifs are often explored in medicinal chemistry for their ability to interact with biological targets, particularly enzymes and receptors involved in critical metabolic pathways.

The pyrimidine scaffold is a cornerstone in drug design, given its prevalence in nucleic acid bases and its ability to form stable hydrogen bonds. In 2-methyl-N4-(2-(pyridin-3-yl)ethyl)pyrimidine-4,6-diamine, the presence of two amino groups enhances its potential for coordination with metal ions or participation in hydrogen bonding interactions, which are pivotal for enzyme inhibition or receptor binding. The ethyl chain extending from the pyridine ring introduces conformational flexibility, allowing the molecule to adapt to specific binding pockets in biological targets.

Recent advancements in computational chemistry have enabled the virtual screening of such compounds for their binding affinity to various proteins. Studies indicate that derivatives of this class exhibit promising interactions with enzymes involved in cancer metabolism and inflammation pathways. For instance, preliminary computational models suggest that 2-methyl-N4-(2-(pyridin-3-yl)ethyl)pyrimidine-4,6-diamine may bind to kinases and phosphodiesterases, which are key regulators of cellular signaling. These findings align with broader trends in drug discovery where small molecules are designed to modulate enzyme activity through precise structural features.

In vitro studies have begun to explore the pharmacological profile of 2-methyl-N4-(2-(pyridin-3-yl)ethyl)pyrimidine-4,6-diamine. Initial assays have shown moderate activity against certain kinases, suggesting a potential therapeutic window for further optimization. The pyridine moiety, in particular, has been identified as a critical pharmacophore for enhancing binding affinity and selectivity. This observation is supported by comparative studies with related analogs, where modifications at the pyridine ring significantly altered biological activity.

The synthesis of 2-methyl-N4-(2-(pyridin-3-yl)ethyl)pyrimidine-4,6-diamine presents unique challenges due to its complex architecture. Multi-step synthetic routes involving condensation reactions, cyclization, and functional group transformations are typically employed. Advances in synthetic methodologies have enabled more efficient and scalable production of such compounds, reducing costs and improving availability for research purposes. High-throughput synthesis techniques combined with automated purification methods have further accelerated the development pipeline.

The chemical stability of 2-methyl-N4-(2-(pyridin-3-yl)ethyl)pyrimidine-4,6-diamine is another critical consideration in its application as a pharmaceutical intermediate or lead compound. Spectroscopic analysis has revealed that under controlled conditions (e.g., inert atmosphere and low temperature), the compound exhibits good stability. However, exposure to moisture or light may lead to degradation pathways that need to be carefully managed during storage and handling.

Future research directions for 2-methyl-N4-(2-(pyridin-3-yl)ethyl)pyrimidine-4,6-diamine include structural modifications aimed at improving solubility and bioavailability. Additionally, exploring its interactions with other biological targets beyond kinases could uncover novel therapeutic applications. Collaborative efforts between synthetic chemists and biochemists are essential for translating these findings into tangible pharmacological agents.

The role of CAS No. 1526442-30-7 as a unique identifier ensures consistency in scientific literature and patent filings. This standardized nomenclature facilitates accurate database searches and cross-referencing of experimental data across global research institutions. As such, compounds like 2-methyl-N4-(2-(pyridin-3-yl)ethyl)pyrimidine-4,6-diamine continue to be integral components of modern drug discovery initiatives.

Overall, 2-methyl-N4-(2-(pyridin-3-yli ethyl ) py rimidine - 4 , 6 - diam ine represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities . Continued investigation into its synthesis , stability , and pharmacological properties will likely yield valuable insights into its therapeutic potential . p >